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Compound of Interest

Compound Name: Dimethyl Succinate

Cat. No.: B031001

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Dimethyl Succinate, including detailed operational and disposal plans.

Physicochemical and Safety Data

The following table summarizes the key quantitative data for Dimethyl Succinate, compiled for
easy reference and comparison.
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Property Value Citations
CAS Number 106-65-0 [1]
Molecular Formula C6H1004 [2]
Molecular Weight 146.14 g/mol [2]
Appearance Colorless liquid [11[3]
Odor Aromatic [3]

Boiling Point 195.3-200°C (383.5-392 °F) [2][3]
Melting Point 16 -19°C (61 - 66.2 °F) [31[4]
Flash Point 85 - 90 °C (185 - 194 °F) [1]12113]

Autoignition Temperature

365 °C (689 °F)

[3]

Vapor Pressure

0.3 mmHg @ 20 °C

[3]

Specific Gravity 1.110 [3]
Soluble in water, miscible with
Solubility diethyl ether, acetone, and [2][3]

ethanol.

Explosion Limits

Lower: 1.00%, Upper: 8.50%

[3]

Hazard Identification and Personal Protective

Equipment (PPE)

Dimethyl Succinate is classified as a combustible liquid that can cause serious eye irritation

and may cause skin and respiratory tract irritation.[1][4] It is also harmful to aquatic life.[2][4]

Therefore, adherence to proper safety protocols and the use of appropriate PPE are

mandatory.

Required Personal Protective Equipment:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
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European Standard EN166.[1]

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Chemical-
resistant gloves (e.g., nitrile rubber) are recommended. A chemical-resistant apron and
antistatic boots may also be necessary depending on the scale of work.[3]

o Respiratory Protection: Use in a well-ventilated area.[1] If engineering controls are
insufficient to maintain airborne concentrations below exposure limits, a NIOSH-approved
respirator may be required.

e Body Protection: Wear a standard laboratory coat.

Experimental Workflow and Handling Procedures

The following diagram and procedural steps outline the safe handling of Dimethyl Succinate
from receipt to disposal.
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Safe Handling Workflow for Dimethyl Succinate

Handling

Carefully Transfer Chemical

Use in Experiment

Proceed to Handling Don Appropriate PPE

e - Emergency

Fire Emergency Spill Emergency Personal Exposure

Store in a Tightly Closed Container

Preparation

Review Safety Data Sheet

Ensure Proper Ventilation

Proceed to Cleanup

Start New Experiment

Cleanup & Disposal

Clean Spills Inmediately

Decontaminate Work Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethyl Succinate.
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Step-by-Step Handling Protocol:

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before use.[1][2][3][4]
o Ensure the work area is well-ventilated.[1][5]

o Put on all required personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Handling and Use:
o Avoid contact with eyes, skin, and clothing.[1]
o Avoid inhalation of vapor or mist.[4]
o Keep the container tightly closed when not in use.[1]

o Keep away from heat, sparks, open flames, and other ignition sources as it is a
combustible liquid.[1][3]

o Ground and bond containers when transferring material to prevent static discharge.
o Use in a chemical fume hood if there is a risk of inhalation.
o Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents, acids, and bases.[1][3]

o Keep containers tightly closed and properly labeled.[3]

o Store in the original container or a suitable alternative like a metal can or drum.[5]

Emergency Procedures

First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention immediately.[1][4]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Get medical attention if irritation develops or persists.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[1]

Fire Fighting Measures:
 In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4]

» Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH
(approved or equivalent), and full protective gear.[1][3]

o Combustible liquid; containers may explode when heated.[3]
Accidental Release Measures:

o Ensure adequate ventilation.

e Remove all sources of ignition.[6]

o Use personal protective equipment.[4]

» Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable, closed container for disposal.[4]

e Prevent the spill from entering drains or waterways.[4][5]

Disposal Plan
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» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][4]

e Do not allow the product to enter drains.[4] Discharge into the environment must be avoided.

[2]14]

o Empty containers retain product residue and can be dangerous. Do not pressurize, cut, weld,
braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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